Cas no 1292457-09-0 (ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate)
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate
- 1292457-09-0
- EN300-10147663
-
- Inchi: 1S/C11H13F2NO2/c1-2-16-11(15)6-10(14)8-5-7(12)3-4-9(8)13/h3-5,10H,2,6,14H2,1H3/t10-/m0/s1
- InChI Key: SMUTVZQENNXIKA-JTQLQIEISA-N
- SMILES: FC1C=CC(=CC=1[C@H](CC(=O)OCC)N)F
Computed Properties
- Exact Mass: 229.09143498g/mol
- Monoisotopic Mass: 229.09143498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.3Ų
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10147663-1.0g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 1g |
$0.0 | 2023-05-25 | ||
| Enamine | EN300-10147663-0.05g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 0.05g |
$587.0 | 2023-10-28 | |
| Enamine | EN300-10147663-0.1g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 0.1g |
$615.0 | 2023-10-28 | |
| Enamine | EN300-10147663-0.25g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 0.25g |
$642.0 | 2023-10-28 | |
| Enamine | EN300-10147663-0.5g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 0.5g |
$671.0 | 2023-10-28 | |
| Enamine | EN300-10147663-1g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 1g |
$699.0 | 2023-10-28 | |
| Enamine | EN300-10147663-2.5g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 2.5g |
$1370.0 | 2023-10-28 | |
| Enamine | EN300-10147663-5g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 5g |
$2028.0 | 2023-10-28 | |
| Enamine | EN300-10147663-10g |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate |
1292457-09-0 | 95% | 10g |
$3007.0 | 2023-10-28 |
ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate
Introduction to ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate (CAS No. 1292457-09-0)
Ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate (CAS No. 1292457-09-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the amino acid ester family and is characterized by its unique structural features, including a 2,5-difluorophenyl substituent and an amino group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.
The chirality of ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate is particularly noteworthy, as it plays a crucial role in determining the biological activity and selectivity of the final products. Chiral compounds are essential in pharmaceutical development because they can exhibit different pharmacological profiles compared to their enantiomers. This makes ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate an attractive starting material for the synthesis of enantiomerically pure drugs.
Recent studies have highlighted the potential applications of ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The 2,5-difluorophenyl group has been shown to enhance the binding affinity and selectivity of these inhibitors, making them more effective in targeting disease pathways.
In addition to its role as an intermediate, ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The ester functionality in ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate can be hydrolyzed by esterases, releasing the active amino acid derivative. This property makes it an interesting candidate for improving the pharmacokinetic properties of drugs, such as enhancing solubility and reducing toxicity.
The synthesis of ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate typically involves several steps, including the formation of a chiral auxiliary and subsequent transformations to introduce the desired functional groups. One common approach is to use asymmetric synthesis techniques to ensure high enantiomeric purity. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high efficiency and yield, making it more accessible for large-scale applications.
From a safety and regulatory perspective, ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, it is important to adhere to standard safety guidelines and regulatory requirements when working with any chemical compound. This includes using appropriate personal protective equipment (PPE), ensuring proper ventilation, and disposing of waste materials according to environmental regulations.
In conclusion, ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate (CAS No. 1292457-09-0) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and chiral nature make it an ideal candidate for the synthesis of bioactive molecules and prodrugs. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further solidifying its importance in the field.
1292457-09-0 (ethyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)